Cas no 2229550-68-7 (3-(azetidin-2-yl)-6-chloro-2-methoxypyridine)

• Product Name: 3-(azetidin-2-yl)-6-chloro-2-methoxypyridine
• CAS No: 2229550-68-7
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 6000408
• PubChem ID: 165636391
• Update Time: 2025-05-24

3-(azetidin-2-yl)-6-chloro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-2-yl)-6-chloro-2-methoxypyridine
• 2229550-68-7
• EN300-1995460

• Inchi： 1S/C9H11ClN2O/c1-13-9-6(7-4-5-11-7)2-3-8(10)12-9/h2-3,7,11H,4-5H2,1H3
• InChI Key： GCRRBLKEJWYPNN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1CCN1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(azetidin-2-yl)-6-chloro-2-methoxypyridine

3-(Azetidin-2-yl)-6-chloro-2-methoxypyridine: A Comprehensive Overview

The compound 3-(azetidin-2-yl)-6-chloro-2-methoxypyridine, identified by the CAS number 2229550-68-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and structural versatility. The presence of an azetidine ring, a chlorine atom, and a methoxy group introduces unique electronic and steric properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The azetidine moiety in 3-(azetidin-2-yl)-6-chloro-2-methoxypyridine is known to enhance the molecule's ability to interact with biological targets, such as protein kinases. This makes it a promising candidate for further exploration in the context of anti-cancer therapies and other therapeutic areas.

One of the key aspects of this compound is its synthesis. Researchers have employed various strategies to construct the azetidine ring, including ring-closing metathesis and other cycloaddition reactions. The incorporation of the chlorine atom at position 6 and the methoxy group at position 2 has been shown to influence the compound's solubility, stability, and bioavailability. These properties are critical for its potential use in drug delivery systems and formulation development.

Moreover, computational studies have provided insights into the molecular interactions of 3-(azetidin-2-yl)-6-chloro-2-methoxypyridine with target proteins. Using advanced docking algorithms, scientists have identified key residues that are critical for binding affinity. These findings have paved the way for rational drug design approaches, where modifications to the azetidine ring or other substituents can be made to optimize binding efficacy.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits moderate absorption and distribution properties. However, further investigations are required to fully understand its metabolic pathways and clearance mechanisms. This information is essential for determining its suitability as a lead compound in preclinical studies.

Another area of interest is the stereochemistry of 3-(azetidin-2-yl)-6-chloro-2-methoxypyridine. The azetidine ring can exist in different conformations, which may influence its biological activity. Researchers are exploring methods to synthesize enantiomerically pure versions of this compound to assess their stereochemical effects on binding affinity and selectivity.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design and high-throughput screening, scientists aim to unlock the full potential of 3-(azetidin-2-yl)-6-chloro-2-methoxypyridine in addressing unmet medical needs.

In conclusion, 3-(azetidin-2-yl)-6-chloro-2-methoxypyridine represents a compelling example of how structural modifications can enhance the bioactivity of pyridine derivatives. With ongoing advancements in synthetic chemistry, computational modeling, and pharmacological evaluation, this compound holds great promise for future innovations in drug discovery and development.